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Compound of Interest

Methyl 5-bromopyridine-2-
Compound Name:
carboxylate

Cat. No.: B1661943

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemicals like Methyl 5-bromopyridine-2-carboxylate are paramount
for ensuring laboratory safety and environmental compliance. This guide provides a
comprehensive, step-by-step procedure for the safe disposal of this compound, grounded in
established safety data.

Immediate Safety and Hazard Information

Methyl 5-bromopyridine-2-carboxylate is classified with specific hazards that necessitate
careful handling. Always consult the Safety Data Sheet (SDS) before use.

Hazard Classification:
o Skin Irritation: Category 2[1]
» Serious Eye Irritation: Category 2A[1]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)[1]

Precautionary Measures:

o Avoid breathing dust, mist, or spray[1].

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1661943?utm_src=pdf-interest
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://www.benchchem.com/product/b1661943?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H23-9-Z1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Wash skin thoroughly after handling[1].
e Use only in a well-ventilated area or outdoors[1].
o Wear protective gloves, clothing, eye, and face protection[1].

Chemical and Physical Properties

A summary of the key quantitative data for Methyl 5-bromopyridine-2-carboxylate is provided

below.
Property Value
CAS Number 29682-15-3[1]
Molecular Formula C7HsBrNO2[1]
Molecular Weight 216.03 g/mol
Appearance White to Almost white powder to crystal[2]
HMIS 11l Rating Health: 2, Flammability: 1, Physical: O[1]
NFPA Rating Health: 2, Fire: 1, Reactivity: 0[1]

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe collection, storage, and disposal of
Methyl 5-bromopyridine-2-carboxylate waste.

3.1. Personal Protective Equipment (PPE) Requirement

Before handling the chemical waste, ensure the following PPE is worn:
o Hand Protection: Protective gloves (e.g., nitrile rubber)[1].

o Eye Protection: Chemical safety goggles or a face shield[1].

» Skin and Body Protection: A lab coat or other suitable protective clothing[1].
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» Respiratory Protection: In case of inadequate ventilation or dust formation, use a NIOSH-
approved respirator[1][3].

3.2. Waste Collection and Segregation

o Designated Waste Container: Use a clearly labeled, dedicated waste container for Methyl 5-
bromopyridine-2-carboxylate and materials contaminated with it. The container should be
made of a compatible material and have a secure lid.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name: "Methyl 5-bromopyridine-2-carboxylate".

e Segregation: Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. It is incompatible
with strong oxidizing agents[1][4].

3.3. On-site Storage

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and
cool, dry area away from heat or ignition sources[1][4].

» Container Integrity: Ensure the container is kept closed when not in use to prevent the
release of dust or vapors[1].

3.4. Final Disposal Procedure

o Professional Disposal Service: The disposal of Methyl 5-bromopyridine-2-carboxylate
must be handled by a licensed and authorized waste disposal company[1]. Do not attempt to
dispose of this chemical down the drain or in regular trash.

o Recommended Treatment Method: The primary recommended method for disposal is
incineration. The chemical should be sent to an authorized incinerator equipped with an
afterburner and a flue gas scrubber to ensure complete destruction and to neutralize harmful
combustion byproducts[1].

o Documentation: Maintain a record of the waste generated, including the amount and date of
disposal, in accordance with institutional and regulatory requirements.
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 5-
bromopyridine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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